Cas no 6994-66-7 (3-Hydroxy-2,4-dimethylbenzoic acid)
3-Hydroxy-2,4-dimethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-2,4-dimethylbenzoic acid
- 2,4-Dimethyl-3-hydroxybenzoic acid
-
- Inchi: 1S/C9H10O3/c1-5-3-4-7(9(11)12)6(2)8(5)10/h3-4,10H,1-2H3,(H,11,12)
- InChI Key: MUGSXGBLOKGUAT-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC=C(C(=O)O)C=1C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 179
- XLogP3: 1.8
- Topological Polar Surface Area: 57.5
3-Hydroxy-2,4-dimethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013798-250mg |
2,4-Dimethyl-3-hydroxybenzoic acid |
6994-66-7 | 97% | 250mg |
$484.80 | 2023-09-01 | |
| Alichem | A010013798-500mg |
2,4-Dimethyl-3-hydroxybenzoic acid |
6994-66-7 | 97% | 500mg |
$798.70 | 2023-09-01 | |
| Alichem | A010013798-1g |
2,4-Dimethyl-3-hydroxybenzoic acid |
6994-66-7 | 97% | 1g |
$1504.90 | 2023-09-01 |
3-Hydroxy-2,4-dimethylbenzoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 3-Hydroxy-2,4-dimethylbenzoic acid
Professional Introduction to 3-Hydroxy-2,4-dimethylbenzoic acid (CAS No. 6994-66-7)
3-Hydroxy-2,4-dimethylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 6994-66-7, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and biochemistry due to its versatile structural properties and potential biological activities. This benzoic acid derivative, characterized by the presence of hydroxyl and methyl substituents at specific positions on the aromatic ring, exhibits unique chemical and pharmacological characteristics that make it a valuable intermediate in synthetic chemistry and a candidate for further investigation in drug development.
The molecular structure of 3-Hydroxy-2,4-dimethylbenzoic acid consists of a benzene core substituted with a hydroxyl group at the 3-position and two methyl groups at the 2- and 4-positions. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The hydroxyl group, in particular, is a key functional moiety that can participate in hydrogen bonding, affecting both solubility and binding affinity. Meanwhile, the methyl groups contribute to steric hindrance, which can modulate the compound's pharmacokinetic profile.
In recent years, 3-Hydroxy-2,4-dimethylbenzoic acid has been studied for its potential applications in medicinal chemistry. Its structural motif is reminiscent of several naturally occurring phenolic compounds known for their antioxidant and anti-inflammatory properties. Preliminary in vitro studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. For instance, researchers have explored its ability to modulate the activity of lipoxygenase and cyclooxygenase enzymes, which are central to the production of pro-inflammatory mediators.
Moreover, the scaffold of 3-Hydroxy-2,4-dimethylbenzoic acid has been utilized as a starting point for designing novel molecules with enhanced bioavailability and target specificity. The incorporation of additional functional groups or modifications can fine-tune its pharmacological profile, making it a promising candidate for further optimization. Computational modeling studies have been employed to predict binding interactions between this compound and potential therapeutic targets, aiding in the rational design of more effective derivatives.
The synthesis of 3-Hydroxy-2,4-dimethylbenzoic acid can be achieved through various chemical pathways. One common method involves the oxidation of 2-methylphenol (o-cresol) followed by methylation at the appropriate positions. Advances in green chemistry have also led to the development of more sustainable synthetic routes, employing catalytic methods that minimize waste and energy consumption. These innovations are crucial for ensuring the scalability and environmental compatibility of producing this compound on an industrial level.
From a biochemical perspective, 3-Hydroxy-2,4-dimethylbenzoic acid has been investigated for its potential role in metabolic pathways. The hydroxyl group can be metabolically oxidized to form a corresponding benzoquinone derivative, which may participate in redox signaling processes within cells. Additionally, the compound's ability to chelate metal ions has been explored, as metal ions are often involved in various enzymatic reactions and can act as cofactors or catalysts in biochemical processes.
The pharmaceutical industry has shown interest in 3-Hydroxy-2,4-dimethylbenzoic acid due to its structural similarity to known drug candidates. Its aromatic ring system provides a stable framework that can be modified to enhance pharmacokinetic properties such as solubility and membrane permeability. Researchers are particularly interested in exploring its potential as an anti-microbial agent or as a precursor for developing treatments against emerging resistant strains of pathogens.
Recent advancements in analytical chemistry have enabled more precise characterization of 3-Hydroxy-2,4-dimethylbenzoic acid, including its spectroscopic properties and thermal stability. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide detailed insights into its molecular structure and purity. These analytical methods are essential for ensuring consistency in pharmaceutical formulations where purity is paramount.
In conclusion,3-Hydroxy-2,4-dimethylbenzoic acid (CAS No. 6994-66-7) represents a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it a versatile building block for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound,3-Hydroxy-2,4-dimethylbenzoic acid is poised to play an increasingly important role in addressing unmet medical needs through innovative chemical biology approaches.
6994-66-7 (3-Hydroxy-2,4-dimethylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)